Cas no 1492588-72-3 (3-[2-(3-Bromophenoxy)ethyl]thiophene)

• Product Name: 3-[2-(3-Bromophenoxy)ethyl]thiophene
• CAS No: 1492588-72-3
• MF: C₁₂H₁₁BrOS
• MW: 283.184141397476
• MDL: MFCD19414995
• CID: 4780753
• Update Time: 2025-05-25

3-[2-(3-Bromophenoxy)ethyl]thiophene Chemical and Physical Properties

Names and Identifiers

• 3-[2-(3-bromophenoxy)ethyl]thiophene
• 3-[2-(3-Bromophenoxy)ethyl]thiophene

• MDL： MFCD19414995
• Inchi： 1S/C12H11BrOS/c13-11-2-1-3-12(8-11)14-6-4-10-5-7-15-9-10/h1-3,5,7-9H,4,6H2
• InChI Key： WPVDBCLXRLTQIA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OCCC1=CSC=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• XLogP3: 4.2
• Topological Polar Surface Area: 37.5

Additional information on 3-[2-(3-Bromophenoxy)ethyl]thiophene

Comprehensive Overview of 3-[2-(3-Bromophenoxy)ethyl]thiophene (CAS No. 1492588-72-3): Properties, Applications, and Industry Insights

3-[2-(3-Bromophenoxy)ethyl]thiophene (CAS No. 1492588-72-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural features. This brominated thiophene derivative combines a thiophene ring with a phenoxyethyl side chain, making it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers frequently explore its potential in organic electronics, drug discovery, and polymer chemistry, aligning with current trends in sustainable technology and precision medicine.

The compound’s molecular structure (C₁₂H₁₁BrOS) features a 3-bromophenoxy group linked to a thiophene core via an ethyl spacer, offering tunable electronic properties. This design is particularly relevant for applications in OLEDs (organic light-emitting diodes) and conductive polymers, where π-conjugation and halogen bonding play critical roles. Recent studies highlight its utility in small-molecule inhibitors and photovoltaic materials, addressing growing demand for renewable energy solutions and targeted therapies.

From a synthetic perspective, 1492588-72-3 serves as a key building block for cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig), which are pivotal in modern medicinal chemistry. Its bromine substituent facilitates further functionalization, enabling the creation of libraries of derivatives for high-throughput screening. Industry professionals often search for "3-[2-(3-Bromophenoxy)ethyl]thiophene supplier" or "CAS 1492588-72-3 synthesis protocol," reflecting its commercial and academic relevance.

Environmental and regulatory considerations are also paramount. While not classified as hazardous, proper handling of brominated compounds is essential to ensure workplace safety. The compound’s stability under standard conditions makes it suitable for long-term storage, though inert atmosphere protocols are recommended for sensitive applications. FAQs like "Is 3-[2-(3-Bromophenoxy)ethyl]thiophene biodegradable?" or "thermal stability of CAS 1492588-72-3" underscore user concerns about sustainability.

In conclusion, 3-[2-(3-Bromophenoxy)ethyl]thiophene exemplifies the intersection of innovation and practicality in chemical research. Its adaptability across material science, pharmaceuticals, and catalysis positions it as a compound of enduring interest. As industries prioritize green chemistry and molecular design, this brominated thiophene derivative will likely remain a focal point for R&D efforts worldwide.